N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(1-cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C15H15N5O/c1-20-13(14(21)18-15(10-16)8-5-9-15)17-12(19-20)11-6-3-2-4-7-11/h2-4,6-7H,5,8-9H2,1H3,(H,18,21)
• InChI Key: MPSKLIJEYNAXNH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=N1)C2=CC=CC=C2)C(=O)NC3(CCC3)C#N
• Molecular Formula: C15H15N5O
• Molecular Weight: 281.31 g/mol

Description

This compound is a derivative of triazole, which is a class of five-membered ring compounds with three nitrogen atoms in the ring. It also contains a phenyl group (a ring of 6 carbon atoms), a methyl group (CH3), and a cyanocyclobutyl group (a four-membered ring with a cyanide group attached). The exact properties and uses of this compound would depend on its specific structure and the context in which it is used.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the triazole ring, followed by the addition of the phenyl, methyl, and cyanocyclobutyl groups. The exact synthesis process would depend on the specific reactions used and the desired configuration of the final product.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, phenyl group, methyl group, and cyanocyclobutyl group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions take place. The presence of the triazole ring, phenyl group, methyl group, and cyanocyclobutyl group could all influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its specific structure. The presence of the triazole ring, phenyl group, methyl group, and cyanocyclobutyl group could all influence these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is used as a drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and the conditions under which it is used. Proper handling and disposal procedures should be followed to minimize any potential risks.

Future Directions

The future directions for research on this compound could include further studies to better understand its properties and potential uses. This could involve experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to investigate its potential as a drug.